4-(2,3-Difluorophenoxy)butane-1-thiol
Description
4-(2,3-Difluorophenoxy)butane-1-thiol (CAS: 1443328-59-3) is a fluorinated organic compound featuring a butane-thiol chain linked to a 2,3-difluorophenoxy group.
Properties
IUPAC Name |
4-(2,3-difluorophenoxy)butane-1-thiol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2OS/c11-8-4-3-5-9(10(8)12)13-6-1-2-7-14/h3-5,14H,1-2,6-7H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCLIROFZEASULV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)OCCCCS | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Position Variations
4-(2,6-Difluorophenoxy)-6-(trifluoromethyl)pyrimidin-2-amine
- Structure: A pyrimidine core with a 2,6-difluorophenoxy group and a trifluoromethyl substituent.
- Key Differences: Fluorine positions on the phenoxy ring (2,6 vs. 2,3) alter steric and electronic effects. The 2,6-substitution pattern reduces steric hindrance compared to 2,3-difluoro derivatives. The trifluoromethyl group increases electronegativity and lipophilicity, enhancing receptor binding affinity.
- Application : Potentiates the HMRGX1 receptor for pain treatment .
1-(3,4-Difluorophenyl)butan-2-one (CAS: 1443326-90-6)
- Structure : A ketone group at C2 of a butane chain attached to a 3,4-difluorophenyl ring.
- Key Differences :
- Replacement of the thiol (-SH) with a ketone (-C=O) reduces nucleophilicity, improving stability.
- Fluorine at C3 and C4 positions may influence ring electronics differently than 2,3-substitution.
Functional Group Variations
3-n-Butoxy-4,5-difluorobenzoic Acid (CAS: 1443346-59-5)
- Structure : A benzoic acid derivative with 4,5-difluoro substitution and a butoxy chain.
- Key Differences: Carboxylic acid (-COOH) group introduces acidity (pKa ~4-5), contrasting with the neutral thiol.
- Application: Potential use in polymer or agrochemical synthesis .
4-Fluoro-1-butanol (CAS: 372-93-0)
Data Table: Structural and Functional Comparison
Research Findings and Implications
- Reactivity: Thiol-containing compounds like 4-(2,3-Difluorophenoxy)butane-1-thiol are more reactive than alcohols or ethers due to the -SH group’s nucleophilicity, but this also compromises stability .
- Therapeutic Potential: While 2,6-difluoro derivatives show promise in receptor modulation, the discontinued status of 4-(2,3-Difluorophenoxy)butane-1-thiol suggests challenges in pharmacokinetics or toxicity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
